4-(4-morpholinyl)benzoyl chloride chemical structure and properties
4-(4-morpholinyl)benzoyl chloride chemical structure and properties
This guide serves as an advanced technical reference for 4-(4-morpholinyl)benzoyl chloride , a specialized acylating agent used extensively in medicinal chemistry for the introduction of the pharmacologically active 4-morpholinobenzoyl moiety.
Structure, Synthesis, and Application in Drug Discovery
Executive Summary
4-(4-Morpholinyl)benzoyl chloride (CAS: 162848-18-2) is a bifunctional building block combining a reactive acyl chloride with a tertiary amine (morpholine). It is primarily employed to synthesize amide-based small molecule drugs, particularly kinase inhibitors and anti-infectives. Unlike simple benzoyl chlorides, its handling requires specific protocols to manage the basicity of the morpholine ring, which often leads to the formation of hydrochloride salts during synthesis. This guide details the physicochemical properties, validated synthesis pathways, and handling procedures required to maintain the integrity of this moisture-sensitive reagent.
Chemical Identity & Structural Analysis[1][2][3]
Nomenclature and Identification[2][4]
-
IUPAC Name: 4-(Morpholin-4-yl)benzoyl chloride
-
Common Names: 4-Morpholinobenzoyl chloride; p-Morpholinobenzoyl chloride
-
CAS Number: 162848-18-2[1]
-
Precursor Acid: 4-Morpholinobenzoic acid (CAS: 7474-81-9)
-
Molecular Formula: C₁₁H₁₂ClNO₂
-
Molecular Weight: 225.67 g/mol (Free base)
Structural Properties & Electronic Effects
The molecule features a benzoyl chloride core substituted at the para position with a morpholine ring.
-
Electronic Deactivation: The morpholine nitrogen is a strong electron-donating group (EDG) via resonance (+M effect). This donation increases electron density within the benzene ring and, to a lesser extent, the carbonyl carbon.
-
Reactivity Consequence: While still highly reactive toward nucleophiles, the carbonyl carbon is slightly less electrophilic than in unsubstituted benzoyl chloride. However, the primary technical challenge is not reduced reactivity, but the internal basicity .
-
Salt Formation: In the presence of HCl (generated during synthesis), the morpholine nitrogen protonates, forming the hydrochloride salt . Most commercial and synthetic preparations yield this salt form, which is more stable but requires neutralization (using excess base) during subsequent coupling reactions.
| Property | Value / Description |
| Physical State | Off-white to yellow solid (typically as HCl salt) |
| Solubility | Soluble in DCM, THF, DMF; reacts with water/alcohols |
| Stability | Moisture sensitive; hydrolyzes to 4-morpholinobenzoic acid |
| Storage | Inert atmosphere (Ar/N₂), <4°C, desiccated |
Synthesis & Manufacturing
The standard industrial and laboratory synthesis involves the chlorination of 4-morpholinobenzoic acid. Thionyl chloride (SOCl₂) is the preferred reagent due to the volatility of its byproducts (SO₂ and HCl).
Validated Synthesis Protocol
Reagents: 4-Morpholinobenzoic acid (1.0 eq), Thionyl Chloride (5.0 eq or neat), Catalytic DMF (1-2 drops). Solvent: Neat or Dichloromethane (DCM).
-
Setup: Flame-dry a round-bottom flask equipped with a reflux condenser and a drying tube (CaCl₂ or Ar line).
-
Addition: Charge the flask with 4-morpholinobenzoic acid. Add thionyl chloride slowly.
-
Reaction: Heat to reflux (75°C) for 2–4 hours. The suspension will clear as the acid chloride forms.
-
Workup: Evaporate excess SOCl₂ under reduced pressure. Co-evaporate with dry toluene (2x) to remove residual traces of acid.
-
Product: The residue is typically the hydrochloride salt of the acid chloride. It is used directly in the next step without further purification to prevent hydrolysis.
Synthesis Pathway Diagram
Figure 1: Synthesis pathway showing the conversion of the carboxylic acid to the acid chloride and the subsequent trapping of HCl by the morpholine ring.
Applications in Drug Discovery[11]
The 4-morpholinobenzoyl moiety is a "privileged structure" in medicinal chemistry, often used to improve the solubility and pharmacokinetic profile of hydrophobic scaffolds.
Key Therapeutic Areas
-
Kinase Inhibitors: The morpholine group forms critical hydrogen bonds with the hinge region of kinase enzymes (e.g., PI3K, mTOR inhibitors).
-
Anti-Infectives: Used in the synthesis of benzamide derivatives active against P. falciparum (Malaria) and Trypanosoma species.
-
Solubility Enhancement: The basic nitrogen allows for the formation of water-soluble salts in final drug candidates.
Mechanistic Role in Coupling
When using this reagent, the researcher must account for the HCl salt. Standard Schotten-Baumann conditions (biphasic aqueous/organic) or anhydrous conditions with excess organic base (Et₃N, DIPEA) are required to liberate the free amine and neutralize the acid chloride's leaving group (Cl⁻).
Experimental Protocols
Protocol A: Anhydrous Amide Coupling (General Procedure)
Use this protocol to couple 4-(4-morpholinyl)benzoyl chloride with a primary amine.
Reagents:
-
Amine substrate (1.0 eq)
-
4-(4-Morpholinyl)benzoyl chloride (1.1–1.2 eq, crude HCl salt)
-
Triethylamine (Et₃N) or DIPEA (3.0–4.0 eq)
-
Dichloromethane (DCM) or THF (Anhydrous)
Step-by-Step Methodology:
-
Dissolution: Dissolve the amine substrate in anhydrous DCM under an inert atmosphere (N₂/Ar).
-
Base Addition: Add Et₃N (3.0 eq). Note: Excess base is critical to neutralize the HCl associated with the morpholine reagent AND the HCl generated during the reaction.
-
Acylation: Cool the solution to 0°C. Add the 4-(4-morpholinyl)benzoyl chloride (suspended in DCM) dropwise.
-
Reaction: Allow to warm to room temperature and stir for 2–12 hours. Monitor by TLC or LC-MS.
-
Observation: A precipitate (Et₃N·HCl) will form.[2]
-
-
Workup: Dilute with DCM. Wash with sat. NaHCO₃ (to remove excess acid/HCl) and brine. Dry over Na₂SO₄ and concentrate.
Protocol B: Decision Logic for Workup
The amphoteric nature of the product (basic morpholine + amide) requires careful pH control during extraction.
Figure 2: Workup decision tree. Note that washing with strong acid (HCl) will extract the morpholine product into the aqueous phase unless the intent is to isolate the salt.
Safety & Handling
-
Corrosivity: Like all acid chlorides, this compound reacts violently with water to release HCl gas. It causes severe skin burns and eye damage.
-
Inhalation: Handle only in a fume hood. The HCl salt form is less volatile but dust can still be irritating.
-
Storage: Store in a tightly sealed container under inert gas. If the solid turns from off-white to sticky/brown, it has likely hydrolyzed.
References
- Source: Patent WO2019154953A1. "Non-fused thiophene derivatives and their uses." (Example 1 usage).
-
Application in Kinase Inhibitors
-
Source: Patent CA3130568A1. "Novel pyrido[3,4-d]pyrimidin-8-one derivative having protein kinase inhibitory activity."[3]
- URL
-
-
General Acid Chloride Synthesis & Mechanism
-
Chemical Properties & CAS Verification
- Source: PubChem.
-
URL:[Link]
Sources
- 1. WO2019154953A1 - Non-fused thiophene derivatives and their uses - Google Patents [patents.google.com]
- 2. masterorganicchemistry.com [masterorganicchemistry.com]
- 3. CA3130568A1 - Novel pyrido[3,4-d]pyrimidin-8-one derivative having protein kinase inhibitory activity, and pharmaceutical composition for preventing, alleviating, or treating cancer, comprising same - Google Patents [patents.google.com]
- 4. chem.libretexts.org [chem.libretexts.org]
